Cas no 1361867-77-7 (Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate)

• Product Name: Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate
• CAS No: 1361867-77-7
• MF: C₁₀H₉F₅N₂O₂
• MW: 284.182679891586
• CID: 4932539
• Update Time: 2025-05-20

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate

• Inchi： 1S/C10H9F5N2O2/c1-19-9(18)6-2-5(10(13,14)15)4(3-16)7(17-6)8(11)12/h2,8H,3,16H2,1H3
• InChI Key： NSYSZYLIDZWVAM-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)N=C(C(F)F)C=1CN)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 324
• XLogP3: 1.4
• Topological Polar Surface Area: 65.2

Additional information on Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate

Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate: A Comprehensive Overview

The compound Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate with CAS No. 1361867-77-7 is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and material science. This compound is characterized by its unique structural features, which include a pyridine ring substituted with various functional groups. The presence of an aminomethyl group, a difluoromethyl group, and a trifluoromethyl group at specific positions on the pyridine ring imparts distinctive chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the realm of electronic devices. The trifluoromethyl group is known for its electron-withdrawing properties, which can significantly influence the electronic characteristics of the molecule. This makes it a promising candidate for use in organic light-emitting diodes (OLEDs) and other optoelectronic devices. Researchers have demonstrated that incorporating this compound into OLED structures can enhance device efficiency and stability, paving the way for its application in next-generation displays.

In addition to its electronic applications, Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-carboxylate has shown potential in the field of medicinal chemistry. The aminomethyl group introduces nucleophilic properties, which can be advantageous in drug design. Recent findings suggest that this compound may serve as a lead molecule for developing new therapeutic agents targeting specific biological pathways. Its ability to interact with biomolecules makes it a valuable tool in drug discovery efforts.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques, such as Suzuki coupling and nucleophilic substitution, has been reported in recent literature to efficiently construct the desired molecule. These methods not only enhance the scalability of production but also contribute to the overall sustainability of chemical manufacturing processes.

From an environmental standpoint, the stability and biodegradability of Methyl 3-(aminomethyl)-2-(difluoromethyl)-4-(trifluorom methyl)pyridine-6-carboxylate have been subjects of recent investigations. Studies indicate that while the compound exhibits high thermal stability, its environmental impact remains minimal under standard conditions. This makes it a suitable choice for applications where long-term stability is required without compromising ecological balance.

In conclusion, Methyl 3-(amin om ethyl)-2 -(di fluoro methyl ) -4 -(tri fluoro methyl ) pyridin e -6 -carbox ylate (CAS No. 1361867-77-7) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with cutting-edge research findings, positions it as a key player in advancing modern technologies and therapies. As ongoing studies continue to uncover new potentials, this compound is poised to make significant contributions to both scientific innovation and industrial progress.